Cas no 28484-22-2 (Undecanoic acid,2,4,6-trimethyl-)

• Product Name: Undecanoic acid,2,4,6-trimethyl-
• CAS No: 28484-22-2
• MF: C₁₄H₂₈O₂
• MW: 228.370924949646
• CID: 288569
• PubChem ID: 34257
• Update Time: 2025-04-19

Undecanoic acid,2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid,2,4,6-trimethyl-
• 2,4,6-trimethylundecanoic acid
• 28484-22-2
• DTXSID70951171

• Inchi： 1S/C14H28O2/c1-5-6-7-8-11(2)9-12(3)10-13(4)14(15)16/h11-13H,5-10H2,1-4H3,(H,15,16)
• InChI Key： BPNZXJQMXYMTHP-UHFFFAOYSA-N
• SMILES： OC(C(C)CC(C)CC(C)CCCCC)=O

Computed Properties

• Exact Mass: 228.20904
• Monoisotopic Mass: 228.20893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 5.5

Experimental Properties

• Density: 0.894
• Boiling Point: 333.8°Cat760mmHg
• Flash Point: 150.4°C
• Refractive Index: 1.447
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids